Cas no 2940879-34-3 ([(1R,5R,7S)-4-oxa-1-azabicyclo[3.2.1]octan-7-yl]methanol;hydrochloride)

• Product Name: [(1R,5R,7S)-4-oxa-1-azabicyclo[3.2.1]octan-7-yl]methanol;hydrochloride
• CAS No: 2940879-34-3
• MF: C₇H₁₄ClNO₂
• MW: 179.644561290741
• CID: 6796819
• PubChem ID: 169449185
• Update Time: 2025-07-23

[(1R,5R,7S)-4-oxa-1-azabicyclo[3.2.1]octan-7-yl]methanol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2940879-34-3
• F98232
• [(1R,5R,7S)-4-oxa-1-azabicyclo[3.2.1]octan-7-yl]methanol;hydrochloride
• ((1R,5R,7S)-4-OXA-1-AZABICYCLO[3.2.1]OCTAN-7-YL)METHANOL HYDROCHLORIDE

• Inchi： 1S/C7H13NO2.ClH/c9-5-6-3-7-4-8(6)1-2-10-7;/h6-7,9H,1-5H2;1H/t6-,7+;/m0./s1
• InChI Key： IGSKQDNDLUPFQJ-UOERWJHTSA-N
• SMILES： Cl.O1CCN2C[C@H]1C[C@H]2CO

Computed Properties

• Exact Mass: 179.0713064g/mol
• Monoisotopic Mass: 179.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7Ų

Additional information on [(1R,5R,7S)-4-oxa-1-azabicyclo[3.2.1]octan-7-yl]methanol;hydrochloride

Introduction to [(1R,5R,7S)-4-oxa-1-azabicyclo[3.2.1]octan-7-yl)methanol;hydrochloride (CAS No. 2940879-34-3)

Compound with the chemical name [(1R,5R,7S)-4-oxa-1-azabicyclo[3.2.1]octan-7-yl)methanol;hydrochloride and a CAS number of 2940879-34-3 represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules known as bicyclic amines, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications.

The structural framework of this compound is characterized by a highly complex three-dimensional arrangement, featuring a bicyclic core with specific stereochemistry at the 1R, 5R, and 7S positions. This intricate structure contributes to its unique chemical properties and biological interactions. The presence of both an oxygen atom and an azabicyclo[3.2.1]octane backbone makes it an intriguing candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in the development of novel scaffolds that can modulate biological pathways with high specificity and efficacy. The compound [(1R,5R,7S)-4-oxa-1-azabicyclo[3.2.1]octan-7-yl)methanol;hydrochloride has emerged as a promising candidate in this context due to its ability to interact with various biological targets. Specifically, studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory and immunomodulatory processes.

The hydrochloride salt form of this compound enhances its solubility and bioavailability, making it more suitable for formulation into pharmaceutical products. This aspect is particularly important for drug development, as poor solubility can significantly limit the therapeutic potential of a compound despite its desirable biological activity.

Recent research has focused on exploring the pharmacological profile of this compound in preclinical models. Initial studies have demonstrated that it can modulate key signaling pathways associated with inflammation and immune response. For instance, researchers have observed that it may interfere with the activity of cyclooxygenase (COX) enzymes, which are pivotal in the production of prostaglandins—a group of compounds involved in pain and inflammation.

Moreover, the stereochemistry of this compound plays a crucial role in its biological activity. The specific arrangement of atoms at the 1R, 5R, and 7S positions contributes to its high selectivity for certain biological targets over others. This level of stereochemical control is essential in drug design, as it can significantly influence the efficacy and safety profile of a therapeutic agent.

The synthesis of [(1R,5R,7S)-4-oxa-1-azabicyclo[3.2.1]octan-7-yl)methanol;hydrochloride involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic techniques have been employed to ensure the accurate construction of the bicyclic core and the introduction of functional groups at specific positions. These synthetic strategies highlight the complexity involved in developing such intricate molecular structures.

In terms of potential therapeutic applications, this compound shows promise in several areas of medicine. One notable area is its potential use in treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease (IBD). By modulating key inflammatory pathways, it may provide a novel approach to managing these conditions without the side effects associated with traditional anti-inflammatory drugs.

Additionally, preliminary data suggest that this compound may have applications in oncology research. Certain types of cancer are characterized by abnormal activation of signaling pathways that promote cell growth and survival. The ability of this compound to interfere with these pathways could make it a valuable tool for developing new anticancer therapies.

The development of new drugs is often a lengthy process that involves extensive testing in both preclinical and clinical settings. However, the unique properties of [(1R,5R,7S)-4-oxa-1-azabicyclo[3.2.1]octan-7-yl)methanol;hydrochloride have positioned it as a compelling candidate for further investigation into human trials. These trials will aim to evaluate its safety profile and therapeutic efficacy in patients with various medical conditions.

In conclusion, the compound with CAS number 2940879-34-3, known chemically as [(1R,5R,7S)-4-oxa-1-azabicyclo[3.2.1]octan-7-yl)methanol;hydrochloride, represents an exciting advancement in pharmaceutical chemistry with significant potential for therapeutic applications across multiple medical fields.